Cas no 2138402-25-0 (1-(3-methoxypropyl)-1H-imidazol-4-amine)

• Product Name: 1-(3-methoxypropyl)-1H-imidazol-4-amine
• CAS No: 2138402-25-0
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6333585
• PubChem ID: 165463168
• Update Time: 2025-05-19

1-(3-methoxypropyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)-1H-imidazol-4-amine
• EN300-783490
• 2138402-25-0

• Inchi： 1S/C7H13N3O/c1-11-4-2-3-10-5-7(8)9-6-10/h5-6H,2-4,8H2,1H3
• InChI Key： BQWYEYWUWJDZCC-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C=NC(=C1)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(3-methoxypropyl)-1H-imidazol-4-amine

Introduction to 1-(3-Methoxypropyl)-1H-Imidazol-4-Amine (CAS No. 2138402-25-0)

The compound 1-(3-methoxypropyl)-1H-imidazol-4-amine, identified by the CAS registry number CAS No. 2138402-25-0, is a notable member of the imidazole derivative family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a methoxypropyl group attached to the imidazole ring, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly for their role as scaffolds in drug design. The presence of the amine group at the 4-position of the imidazole ring in 1-(3-methoxypropyl)-1H-imidazol-4-amine enhances its ability to form hydrogen bonds, a critical feature for bioavailability and target binding in pharmacological applications. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules, including kinase inhibitors and anti-inflammatory agents.

The synthesis of CAS No. 2138402-25-0 involves a multi-step process that typically begins with the preparation of the imidazole ring followed by functionalization with the methoxypropyl group. This process often employs catalytic methods or microwave-assisted techniques to optimize reaction efficiency and yield. The use of green chemistry principles in these syntheses has become increasingly popular, aligning with global efforts to reduce environmental impact.

In terms of applications, imidazol-4-amine derivatives like CAS No. 2138402-25-0 have shown promise in the development of advanced materials, such as coordination polymers and metal organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area and tunable pore sizes, making them ideal for gas storage and catalysis applications. Recent research has focused on enhancing the stability and functionality of these materials through modifications like those introduced by the methoxypropyl group.

The pharmacological profile of 1-(3-methoxypropyl)-1H-imidazol-4-amine is another area of active investigation. Preclinical studies suggest that this compound may possess anti-cancer properties due to its ability to modulate key cellular pathways involved in tumor growth and metastasis. Additionally, its anti-inflammatory effects have been explored in models of chronic inflammatory diseases, offering potential therapeutic avenues.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These methods provide critical insights into the compound's stability under various conditions and its behavior during chemical transformations.

In conclusion, CAS No. 2138402-25-0, or 1-(3-methoxypropyl)-1H-imidazol-4-amino, represents a versatile building block with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific understanding and practical innovations.